Cas no 69826-66-0 (Cyclohexanecarboxamide, N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-)

• Product name: Cyclohexanecarboxamide, N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-
• CAS No: 69826-66-0
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 1739629

Cyclohexanecarboxamide, N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-

• Inchi： 1S/C12H17N3O2/c13-6-10-8-15(10)11(16)7-14-12(17)9-4-2-1-3-5-9/h9-10H,1-5,7-8H2,(H,14,17)
• InChI Key： LGTMFVPGZZOQBI-UHFFFAOYSA-N
• SMILES： C1(C(NCC(N2CC2C#N)=O)=O)CCCCC1

Computed Properties

• Exact Mass: 235.13221

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 553.5±50.0 °C(Predicted)
• PSA: 72.97
• pka: 14.53±0.20(Predicted)